Cas no 2172269-45-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172269-45-1
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5792529
• PubChem ID: 165499031
• Update Time: 2025-06-12

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172269-45-1
• EN300-1542522
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-hydroxyazetidine-3-carboxylic acid
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-15(10-11-21(27)26-13-24(31,14-26)22(28)29)25-23(30)32-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,31H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： MDCHRMVWFPWOEG-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172269-45-1)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172269-45-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of azetidine, a four-membered heterocyclic ring containing one nitrogen atom. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxyazetidine moiety makes this compound particularly interesting for its potential applications in drug development.

The structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid is characterized by a central azetidine ring with a hydroxyl group at the 3-position and a carboxylic acid group at the 3-position as well. The Fmoc protecting group is attached to the amino group of the pentanoyl chain, which is linked to the azetidine ring. This unique structural arrangement provides several key advantages in terms of chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of azetidine derivatives in medicinal chemistry due to their potential therapeutic properties. Azetidines are known for their ability to form stable secondary structures, such as β-turns, which are crucial for the biological activity of many peptides and proteins. The hydroxyazetidine moiety, in particular, has been shown to enhance the binding affinity and selectivity of peptides and small molecules to their target receptors.

The Fmoc protecting group is widely used in peptide synthesis to protect amino groups during multistep reactions. It can be selectively removed under mild conditions, allowing for precise control over the timing and sequence of chemical modifications. This makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid an ideal building block for the synthesis of complex peptides and peptidomimetics with enhanced pharmacological properties.

Recent studies have highlighted the potential of hydroxyazetidine derivatives in various therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry demonstrated that hydroxyazetidine-containing peptides exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. Another study in Organic Letters reported that hydroxyazetidine derivatives can effectively inhibit protease enzymes involved in cancer progression and metastasis.

The versatility of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid extends beyond its use as a synthetic intermediate. Its unique structural features make it suitable for applications in drug delivery systems and prodrug design. The hydroxyl group can be functionalized to improve solubility or target specificity, while the carboxylic acid group can be conjugated to other bioactive molecules or nanoparticles to enhance their therapeutic efficacy.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172269-45-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural properties, combined with its versatility as a synthetic intermediate, make it an attractive candidate for further exploration and development in various therapeutic applications.